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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515 Get Quote

Product: Isomylamine Hydrochloride CAS Number: 24357-98-0 Synonyms: 2-

(diethylamino)ethyl 1-isopentylcyclohexane-1-carboxylate hydrochloride, NSC-78987

Product Overview
Isomylamine Hydrochloride is a research chemical identified as a potential spasmolytic and

smooth muscle relaxant.[1] It is supplied for laboratory research purposes only and is not

intended for human or veterinary use.[1]

Putative Mechanism of Action
Based on its classification as a spasmolytic and smooth muscle relaxant, Isomylamine
Hydrochloride is hypothesized to act on pathways regulating smooth muscle contraction.

However, specific molecular targets and signaling pathways have not been elucidated in

publicly available literature.

Below is a generalized hypothetical signaling pathway for a generic smooth muscle relaxant. It

is important to note that this is a theoretical model and has not been experimentally validated

for Isomylamine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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